N,N'-bis(2-cyanoethyl)-cyclohexane-1,4-diamine

• CAS No.: 1142-40-1
• Molecular Formula: C12H20N4
• Molecular Weight: 220.31 g/mol
• IUPAC Name: 3-[[4-(2-cyanoethylamino)cyclohexyl]amino]propanenitrile
• InChI: InChI=1S/C12H20N4/c13-7-1-9-15-11-3-5-12(6-4-11)16-10-2-8-14/h11-12,15-16H,1-6,9-10H2
• InChI Key: GPMJQBPVTRRHJO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1NCCC#N)NCCC#N

Description

N,N'-bis(2-cyanoethyl)-cyclohexane-1,4-diamine is a useful research compound. Its molecular formula is C12H20N4 and its molecular weight is 220.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

In a 5-liter reactor, 531.5 g of 1,4-cyclohexanediamine were placed and warmed at 80° C. until total fusion of the product. Then 675 mL of acrylonitrile were added and the mixture was warmed at 80° C. for 1 h, and at 100° C. for 2 h. Then 960 mL of ethanol were added and it was cooled down to room temperature, occurring the precipitation of a solid. After filtering, washing with ethanol and drying, 952.2 g (92.8%) of the title compound were obtained as a brown solid. Elemental analysis (%): theory, C 65.49, H 9.09, N 25.45; found, C 65.80, H 9.20, N 26.16.